Cas no 13089-21-9 (Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside)

Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside is a protected glycoside derivative widely used in carbohydrate chemistry and glycobiology research. Its key structural features include acetyl protection at the 3, 4, and 6 hydroxyl groups and an acetamido group at the 2-position, enhancing stability during synthetic manipulations. This compound serves as a versatile intermediate in the synthesis of complex oligosaccharides, glycoconjugates, and glycosaminoglycans. The phenyl glycoside moiety facilitates selective glycosylation reactions, while the acetyl groups allow controlled deprotection for further functionalization. Its high purity and well-defined stereochemistry make it valuable for enzymatic studies, structural analysis, and the development of glycosidase inhibitors. The compound is particularly useful in probing glycosylation mechanisms and designing bioactive molecules.

Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside structure

13089-21-9 structure

Product Name:Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside

CAS No:13089-21-9

MF:C₂₀H₂₅NO₉

MW:423.413806676865

CID:119271

PubChem ID:6618206

Update Time:2025-10-04

Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- b-D-Glucopyranoside, phenyl2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
- [(2R,3S,4R,5R,6S)-5-acetamido-3,4-diacetyloxy-6-phenoxyoxan-2-yl]methyl acetate
- PHENYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-B-D-GLUCOPYRANOSIDE
- PHENYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-BETA-D-GLUCOPYRANOSIDE
- HMS654I02
- Phenyl2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
- PHENYL 2-ACETAMIDO-3,4,6-TRI-O-ACETYL-2-DEOXY-SS-D-GLUCOPYRANOSIDE
- SR-01000463043-1
- DTXSID30425065
- AKOS001652168
- beta-D-Glucopyranoside, phenyl 2-(acetylamino)-2-deoxy-, 3,4,6-triacetate
- Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-beta-D-glucopyranoside?
- 13089-21-9
- SR-01000463043
- ChemDiv1_023762
- (2R,3S,4R,5R,6S)-5-Acetamido-2-(acetoxymethyl)-6-phenoxytetrahydro-2H-pyran-3,4-diyl diacetate
- [(2R,3S,4R,5R,6S)-3,4-BIS(ACETYLOXY)-5-ACETAMIDO-6-PHENOXYOXAN-2-YL]METHYL ACETATE
- Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside
- Inchi： 1S/C20H25NO9/c1-11(22)21-17-19(28-14(4)25)18(27-13(3)24)16(10-26-12(2)23)30-20(17)29-15-8-6-5-7-9-15/h5-9,16-20H,10H2,1-4H3,(H,21,22)/t16-,17-,18-,19-,20-/m1/s1
- InChI Key： RTIVQWVVADQPHA-LASHMREHSA-N
- SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)NC(C)=O)OC1C=CC=CC=1

Computed Properties

Exact Mass: 423.15300
Monoisotopic Mass: 423.15293138g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 30
Rotatable Bond Count: 10
Complexity: 632
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 127Å²

Experimental Properties

PSA: 126.46000
LogP: 1.11240

Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P399580-250mg	Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside	13089-21-9	250mg	$ 50.00	2022-06-03
TRC	P399580-500mg	Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside	13089-21-9	500mg	$ 70.00	2022-06-03
TRC	P399580-2.5g	Phenyl 2-Acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside	13089-21-9	2.5g	$ 295.00	2022-06-03
Biosynth	MP05918-5 g	Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside	13089-21-9	5g	$166.80	2023-01-03
Biosynth	MP05918-10 g	Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside	13089-21-9	10g	$283.70	2023-01-03
Biosynth	MP05918-25 g	Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside	13089-21-9	25g	$567.25	2023-01-03
SHENG KE LU SI SHENG WU JI SHU	sc-286654-500mg	Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside,	13089-21-9	500mg	￥752.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-286654A-1g	Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside,	13089-21-9	1g	￥1279.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-286654-500 mg	Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside,	13089-21-9	500MG	￥752.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-286654A-1 g	Phenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-b-D-glucopyranoside,	13089-21-9	1g	￥1,279.00	2023-07-11